Cas no 1839719-62-8 (3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride)

• Product Name: 3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride
• CAS No: 1839719-62-8
• MF: C₁₄H₁₄ClFN₂O
• MW: 280.725165843964
• CID: 5240550
• Update Time: 2026-03-08

3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride

• Inchi： 1S/C14H13FN2O.ClH/c15-13-7-2-1-4-11(13)9-17-14(18)10-5-3-6-12(16)8-10;/h1-8H,9,16H2,(H,17,18);1H
• InChI Key： XFORYIFCHLMTMR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N)C=1)(=O)NCC1C=CC=CC=1F.Cl

Additional information on 3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride

3-Amino-N-[(2-Fluorophenyl)methyl]benzamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1839719-62-8, known as 3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzamide, with a fluorophenyl group and an amino substituent, making it a versatile structure for various applications. The hydrochloride salt form further enhances its stability and solubility, which are critical properties for its use in research and potential therapeutic applications.

Recent studies have highlighted the antioxidant properties of 3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride, particularly in the context of combating oxidative stress-related diseases. Researchers have demonstrated that this compound can effectively scavenge free radicals, thereby protecting cells from oxidative damage. This finding has opened new avenues for its potential use in the development of antioxidants for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant activity, 3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride has shown promising results in anti-inflammatory studies. Experimental models have revealed that this compound can inhibit the production of pro-inflammatory cytokines, making it a potential candidate for anti-inflammatory drug development. Its ability to modulate inflammatory pathways without significant adverse effects makes it an attractive option for therapeutic interventions in chronic inflammatory conditions.

The synthesis of 3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the fluorophenyl group is particularly noteworthy, as it introduces electronic and steric effects that enhance the compound's bioactivity. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Preclinical studies have shown that 3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride can induce apoptosis in cancer cells while sparing normal cells, indicating its selectivity and efficacy as a chemotherapeutic agent. Furthermore, its ability to inhibit key oncogenic pathways has positioned it as a promising candidate for targeted cancer therapies.

From a structural perspective, the amino group and the fluorophenyl substituent play crucial roles in determining the compound's pharmacokinetic properties. The amino group enhances solubility and bioavailability, while the fluorophenyl group contributes to lipophilicity, enabling better penetration into biological membranes. These properties make 3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride an ideal candidate for drug delivery systems that require both solubility and membrane permeability.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors involved in disease pathways. These insights are invaluable for guiding further optimization of the compound's structure to enhance its therapeutic potential.

In conclusion, 3-amino-N-[(2-fluorophenyl)methyl]benzamide hydrochloride (CAS No. 1839719-62-8) is a multifaceted compound with a wide range of applications in chemistry and pharmacology. Its unique structure, combined with its diverse biological activities, makes it a valuable tool for researchers exploring new therapeutic strategies. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.